Cas no 2229088-71-3 (2-fluoro-1-2-(trifluoromethyl)pyridin-3-ylethan-1-ol)

• Product Name: 2-fluoro-1-2-(trifluoromethyl)pyridin-3-ylethan-1-ol
• CAS No: 2229088-71-3
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• CID: 6557798
• PubChem ID: 165701127
• Update Time: 2025-06-07

2-fluoro-1-2-(trifluoromethyl)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-2-(trifluoromethyl)pyridin-3-ylethan-1-ol
• EN300-1960260
• 2229088-71-3
• 2-fluoro-1-[2-(trifluoromethyl)pyridin-3-yl]ethan-1-ol

• Inchi： 1S/C8H7F4NO/c9-4-6(14)5-2-1-3-13-7(5)8(10,11)12/h1-3,6,14H,4H2
• InChI Key： SQZVEIPCEONTJA-UHFFFAOYSA-N
• SMILES： FCC(C1=CC=CN=C1C(F)(F)F)O

Computed Properties

• Exact Mass: 209.04637650g/mol
• Monoisotopic Mass: 209.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-fluoro-1-2-(trifluoromethyl)pyridin-3-ylethan-1-ol

Introduction to 2-fluoro-1-2-(trifluoromethyl)pyridin-3-ylethan-1-ol (CAS No. 2229088-71-3)

2-fluoro-1-2-(trifluoromethyl)pyridin-3-ylethan-1-ol, identified by its CAS number 2229088-71-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, characterized by its unique structural and electronic properties, which make it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 2-fluoro-1-2-(trifluoromethyl)pyridin-3-ylethan-1-ol incorporates several key functional groups that contribute to its pharmacological potential. The presence of a fluoro substituent at the 2-position of the pyridine ring introduces electronegativity and modulates metabolic stability, while the trifluoromethyl group at the 1-position enhances lipophilicity and binding affinity. Additionally, the ethanol moiety at the 3-position provides a hydroxyl functional group, which can participate in hydrogen bonding interactions, further influencing its biological activity.

Recent advancements in drug discovery have highlighted the importance of fluorinated pyridine derivatives due to their ability to improve drug-like properties such as solubility, bioavailability, and target specificity. Studies have demonstrated that fluorine atoms can significantly alter the pharmacokinetic profiles of molecules, making them more suitable for therapeutic applications. The compound 2-fluoro-1-2-(trifluoromethyl)pyridin-3-ylethan-1-ol exemplifies this trend, as its structural features align with the criteria for developing next-generation pharmaceutical agents.

In the realm of medicinal chemistry, the synthesis and optimization of heterocyclic compounds like 2-fluoro-1-2-(trifluoromethyl)pyridin-3-ylethan-1-ol are of paramount importance. The compound's pyridine core serves as a privileged scaffold for designing molecules with diverse biological activities. For instance, pyridine derivatives have been extensively explored for their potential in treating neurological disorders, infectious diseases, and cancer. The introduction of fluorine and trifluoromethyl groups into this framework enhances its interaction with biological targets, thereby increasing its therapeutic efficacy.

One of the most compelling aspects of 2-fluoro-1-2-(trifluoromethyl)pyridin-3-ylethan-1-ol is its versatility in chemical modification. Researchers can leverage its reactive sites to develop a wide range of analogs with tailored properties. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where small structural changes can significantly impact potency and selectivity. The compound's ethanol group also offers opportunities for further derivatization, enabling the creation of prodrugs or conjugates that enhance delivery or targeting.

Current research in this area is focused on exploring the pharmacological profile of 2-fluoro-1-2-(trifluoromethyl)pyridin-3-ylethan-1-ol and its derivatives. Preclinical studies have begun to uncover its potential in modulating enzyme activity and receptor binding. For example, preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases or ion channels, which are implicated in various diseases. These findings underscore the importance of continued investigation into this class of compounds.

The synthesis of 2-fluoro-1-(trifluoromethyl)-3-(ethanoyloxy)pyridin involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the desired framework efficiently. The use of high-performance analytical techniques such as NMR spectroscopy and mass spectrometry ensures the accurate characterization of the compound.

The growing interest in fluorinated pyridines has also spurred innovation in synthetic strategies that allow for scalable production. Process chemists are developing robust protocols to manufacture these compounds on an industrial scale while maintaining stringent quality control measures. This effort is crucial for translating promising leads into viable candidates for clinical development.

Beyond its pharmaceutical applications, 2-fluoro-a-trifluoromethyl-pyridinyl-acetate ethanol derivative holds potential in other areas such as agrochemicals and materials science. Fluorinated compounds are known for their stability and resistance to degradation, making them suitable for use in crop protection agents or advanced materials with specialized properties.

In conclusion,CAS no 2229088 71 3 represents a fascinating compound with a rich structural diversity and multifaceted applications. Its unique combination of functional groups positions it as a valuable building block for drug discovery efforts aimed at addressing unmet medical needs. As research progresses,2-fluoro-a-trifluoromethyl-pyridinyl-acetate ethanol derivative is poised to play a significant role in shaping the future of medicinal chemistry and related fields.